Cas no 3975-14-2 (1,1,2,2-Tetraethoxyethane)

• Product Name: 1,1,2,2-Tetraethoxyethane
• CAS No: 3975-14-2
• MF: C₁₀H₂₂O₄
• MW: 206.279284000397
• CID: 312197
• PubChem ID: 77599
• Update Time: 2025-11-02

1,1,2,2-Tetraethoxyethane Chemical and Physical Properties

Names and Identifiers

• Ethane,1,1,2,2-tetraethoxy-
• 1,1,2,2-TETRAETHOXYETHANE
• 1,1,2,2-Tetraaethoxy-aethan
• 1,1,2,2-tetraethoxy-ethane
• Ethane,1,1,2,2-tetraethoxy
• Ethane,1,2,2-tetraethoxy
• Glyoxal-bis-diaethylacetal
• Ethane, 1,1,2,2-tetraethoxy-
• Ethane,1,2,2-tetraethoxy-
• SCHEMBL1568155
• DTXSID00192833
• NSC-21541
• Y75ZE97UDA
• OKFWKSARFIIDBK-UHFFFAOYSA-N
• 3975-14-2
• NSC 21541
• EINECS 223-606-9
• A824724
• NS00048830
• NSC21541
• 1,1,2,2-Tetraethoxyethane

• Inchi： 1S/C10H22O4/c1-5-11-9(12-6-2)10(13-7-3)14-8-4/h9-10H,5-8H2,1-4H3
• InChI Key： OKFWKSARFIIDBK-UHFFFAOYSA-N
• SMILES： O(CC)C(C(OCC)OCC)OCC

Computed Properties

• Exact Mass: 206.15200
• Monoisotopic Mass: 206.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 92.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9A^2
• XLogP3: 1.4

Experimental Properties

• Density: 0.938
• Boiling Point: 240.3°Cat760mmHg
• Flash Point: 67.5°C
• Refractive Index: 1.416
• PSA: 36.92000
• LogP: 1.78460

Additional information on 1,1,2,2-Tetraethoxyethane

Comprehensive Guide to 1,1,2,2-Tetraethoxyethane (CAS No. 3975-14-2): Properties, Applications, and Industry Insights

1,1,2,2-Tetraethoxyethane (CAS No. 3975-14-2), also known as tetraethyl orthoacetate, is a versatile organic compound widely used in synthetic chemistry and industrial applications. This ethoxy-functionalized derivative is valued for its role as a protecting group reagent and crosslinking agent, particularly in the production of specialty polymers and fine chemicals. With the growing demand for sustainable chemical processes, researchers are increasingly exploring its potential in green chemistry applications.

The molecular structure of 1,1,2,2-Tetraethoxyethane features four ethoxy groups bonded to a central ethane backbone, granting it unique solvent properties and chemical reactivity. Recent studies highlight its utility in organic synthesis, where it serves as a precursor for heterocyclic compounds and pharmaceutical intermediates. Industry reports indicate rising interest in its application for biodegradable materials, aligning with global trends toward eco-friendly manufacturing.

In analytical chemistry, CAS 3975-14-2 demonstrates excellent compatibility with GC-MS analysis, making it valuable for quality control in chemical production. Its low toxicity profile compared to traditional reagents has sparked innovation in safer chemical alternatives – a key focus area in modern laboratory practices. Manufacturers are now optimizing production methods to enhance yield efficiency while minimizing environmental impact.

The global market for ethoxy-based compounds like 1,1,2,2-Tetraethoxyethane is projected to grow significantly, driven by demand from the paints & coatings and adhesive formulations sectors. Technical data sheets emphasize its thermal stability and hydrolysis resistance, properties critical for high-performance material development. Researchers are particularly interested in its potential for energy storage materials and next-generation batteries.

Storage and handling of 3975-14-2 require standard organic chemical precautions, with recommendations for airtight containers in temperature-controlled environments. Recent innovations in molecular encapsulation techniques have improved its shelf life and usability. The compound's volatility characteristics make it suitable for specific vapor deposition processes in advanced material science applications.

From a regulatory perspective, 1,1,2,2-Tetraethoxyethane complies with major chemical safety standards including REACH and TSCA. Its biodegradation pathways are currently under study as part of broader environmental impact assessments for ethoxy compounds. The scientific community continues to investigate its potential in catalytic systems and asymmetric synthesis methodologies.

Emerging applications in nanotechnology and smart materials have positioned CAS 3975-14-2 as a compound of interest for material engineers. Its ability to form stable complexes with metal ions shows promise for coordination chemistry applications. Industry forums frequently discuss its role in developing high-performance elastomers with enhanced weather resistance properties.

Quality specifications for tetraethoxyethane typically emphasize purity levels exceeding 98%, with strict controls on water content and acidic impurities. Advanced spectroscopic characterization methods ensure batch-to-batch consistency for critical applications. The compound's structure-activity relationships continue to be explored through computational molecular modeling techniques.

In academic research, 1,1,2,2-Tetraethoxyethane serves as a model compound for studying ether cleavage mechanisms and molecular rearrangement processes. Patent literature reveals innovative uses in electronic material fabrication and optical coatings. The compound's balanced lipophilicity makes it valuable for certain formulation chemistry applications.

Future developments may focus on catalytic production methods to improve the sustainability of 3975-14-2 manufacturing. The compound's structure-property correlations offer intriguing possibilities for materials design innovation. As analytical techniques advance, new applications in surface modification and functional coatings are expected to emerge for this versatile chemical intermediate.